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Welcome to the Technical Support Center for Panavia™ TC adhesive cement. This resource is

designed for researchers, scientists, and drug development professionals to provide in-depth

guidance on the effective use of Panavia™ TC, with a focus on the critical role of surface

treatment in achieving optimal adhesion. Here, you will find troubleshooting guides, frequently

asked questions (FAQs), detailed experimental protocols, and comparative data to support

your research and development endeavors.

Panavia™ TC, available as a "Tooth Color" shade for both Panavia™ 21 and Panavia™ F 2.0,

is a versatile adhesive resin cement known for its strong and durable bond to a variety of dental

substrates.[1][2] Achieving the highest bond strength and long-term clinical success is directly

influenced by the meticulous preparation of the bonding surfaces. This guide will delve into the

evidence-based surface treatment protocols that maximize the adhesive potential of Panavia™

TC.

Troubleshooting Guide
This section addresses common issues encountered during experiments involving Panavia™

TC adhesion, providing potential causes and solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1179519?utm_src=pdf-interest
https://kuraraydental.com/product/panavia-21/
https://www.kuraraynoritake.eu/uk/panavia-21
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause Recommended Solution

Low bond strength to zirconia

restorations.

Inadequate surface

roughening.

Sandblast the zirconia surface

with 30-50 micron alumina

particles at an air pressure of

4.2 – 7 kg/cm ² (60-100 PSI).

This creates micromechanical

retention, which is crucial for a

strong bond.[3]

Contamination of the zirconia

surface after try-in.

After try-in, clean the zirconia

surface with a dedicated

cleaning agent like Ivoclean or

by sandblasting again to

remove salivary proteins and

other contaminants that can

inhibit bonding.[4]

Omission or incorrect

application of a primer.

For zirconia, while Panavia F

2.0 can bond directly, using a

primer containing the adhesive

monomer MDP (10-

Methacryloyloxydecyl

dihydrogen phosphate) can

enhance the bond strength

and durability.[5]

Debonding from dentin or

enamel.

Inadequate etching or priming

of the tooth structure.

For Panavia™ 21, use the ED

PRIMER on both enamel and

dentin without prior acid

etching of dentin. For uncut

enamel, etching with

phosphoric acid is

recommended.[3] For

Panavia™ F 2.0, the self-

etching ED PRIMER II is used

for enamel and dentin.[5]
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Contamination of the prepared

tooth surface.

Ensure the tooth surface is

kept clean and dry after

priming and before

cementation. Saliva or blood

contamination will significantly

compromise the bond strength.

[6]

Premature setting of the

cement.

Do not apply the Panavia™

paste directly onto the primed

tooth surface, as this can

accelerate the setting time.

Apply the mixed cement to the

restoration before seating.[3]

Inconsistent or weak bonding

to metal alloys.

Improper surface treatment of

the metal.

Non-precious metals should be

sandblasted. Precious and

semi-precious metals benefit

from sandblasting followed by

tin-plating to enhance the

chemical bond with the MDP

monomer in Panavia™.[3]

Omission of a metal primer.

For precious metal alloys, the

use of ALLOY PRIMER is

recommended to improve the

bond strength with Panavia™

F 2.0.[7]

Veneer debonding or fracture.
Incorrect surface treatment of

the ceramic veneer.

For silica-based ceramics like

porcelain, sandblasting

followed by the application of a

silane coupling agent (e.g.,

CLEARFIL™ CERAMIC

PRIMER PLUS) is essential to

create a strong chemical bond.

[5]
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Use of an opaque shade for

light-cured veneers.

The opaque shade of

Panavia™ F 2.0 cannot be

light-cured and relies on

chemical curing. For thin,

translucent restorations like

veneers, a translucent shade

(TC or Light) should be used to

ensure adequate light

transmission for

polymerization.[8]

Frequently Asked Questions (FAQs)
Q1: What is the difference between Panavia™ 21 TC and Panavia™ F 2.0 TC?

A1: Panavia™ 21 is a purely self-curing adhesive resin cement with anaerobic curing

properties, meaning it sets in the absence of oxygen.[2] Panavia™ F 2.0 is a dual-cure (light-

cure and self-cure) resin cement.[5] The "TC" designation in both refers to the "Tooth Color"

shade, which is a translucent A3 shade.[1][9] The choice between the two depends on the

clinical situation, with the dual-cure Panavia™ F 2.0 being suitable for situations where light

curing is possible and desirable.

Q2: Is it always necessary to sandblast zirconia before cementing with Panavia™ TC?

A2: Yes, sandblasting is a critical step for achieving a durable bond to zirconia. Zirconia is a

crystalline ceramic that is resistant to acid etching.[4] Therefore, creating micromechanical

retention through air abrasion with alumina particles is the most effective way to enhance the

bond strength of resin cements like Panavia™.[10]

Q3: What is the role of the MDP monomer in Panavia™ TC adhesion?

A3: The proprietary MDP (10-Methacryloyloxydecyl dihydrogen phosphate) monomer is a key

component in Panavia™ cements. It is an adhesive phosphate monomer that provides a strong

and durable chemical bond to tooth structure (hydroxyapatite), metals, and metal oxides like

zirconia.[5]
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Q4: Can I use a universal bonding agent instead of the dedicated primers for Panavia™ TC?

A4: While some universal bonding agents may contain MDP, for predictable and optimal

results, it is recommended to use the primers specifically designed for the Panavia™ system

(e.g., ED PRIMER for Panavia™ 21, ED PRIMER II for Panavia™ F 2.0, and ALLOY PRIMER

for precious metals).[3][5] The chemical compatibility between the primer and the cement is

crucial for a reliable bond.

Q5: How does surface contamination affect the bond strength of Panavia™ TC?

A5: Surface contamination from saliva, blood, or silicone-based fit-checkers can severely

compromise the bond strength. Salivary proteins, for instance, can adsorb to the zirconia

surface and prevent the adhesive monomer from interacting with the oxide layer.[4] Thorough

cleaning of the bonding surfaces after try-in is essential.

Data Presentation: Shear Bond Strength of Panavia
Cements
The following tables summarize the shear bond strength (SBS) of Panavia™ cements to

various substrates with different surface treatments, as reported in the scientific literature. It is

important to note that direct comparisons between studies should be made with caution due to

variations in experimental methodologies.

Table 1: Shear Bond Strength of Panavia™ Cements to Zirconia
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Zirconia Type
Surface
Treatment

Panavia™
Product

Mean SBS
(MPa) ± SD

Reference

In-Ceram

Zirconia
CoJet Panavia 21

Significantly

higher than

untreated

[11]

YZ Zirconia Rocatec Panavia F 2.0
Higher than

untreated
[11]

Zirconia
Airborne-particle

abrasion (APA)
Panavia F 2.0

Higher than

control
[10]

Zirconia

Glass infiltration

+ HF acid

(GI+HF)

Panavia F 2.0
Significantly

higher than APA
[10]

Zirconia

Mesoporous

zirconia coating

(MZ)

Panavia F 2.0
Significantly

higher than APA
[10]

Table 2: Shear Bond Strength of Panavia™ Cements to Dentin and Enamel

Substrate
Surface
Treatment

Panavia™
Product

Mean SBS
(MPa) ± SD

Reference

Dentin Self-etch primer Panavia 21 - [1]

Enamel Self-etch primer Panavia 21 - [1]

Dentin ED PRIMER II Panavia F 2.0 - [5]

Enamel ED PRIMER II Panavia F 2.0 - [5]

Note: Specific SBS values for dentin and enamel with Panavia 21 and F 2.0 were not

consistently available in the initial search results in a comparable format. The table indicates

the recommended primer for each.

Experimental Protocols
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This section provides detailed methodologies for key experiments cited in this technical support

center.

Shear Bond Strength Testing Protocol (General)
Specimen Preparation:

Substrate specimens (e.g., zirconia blocks, extracted human teeth) are embedded in

acrylic resin.

The bonding surface is ground flat and polished with a series of silicon carbide papers

(e.g., 600-grit) to create a standardized surface.[12]

Surface Treatment:

The prepared substrate surfaces are treated according to the specific experimental groups

(e.g., no treatment, sandblasting, priming).

Bonding Procedure:

A cylindrical mold (e.g., 3 mm in diameter) is placed on the treated surface.

Panavia™ TC cement is mixed according to the manufacturer's instructions and placed

into the mold.

A restorative material (e.g., composite resin) is inserted into the mold and seated with a

constant pressure.

Excess cement is removed.

If using a dual-cure cement like Panavia™ F 2.0, the specimen is light-cured from multiple

directions.

Storage:

The bonded specimens are stored in distilled water at 37°C for 24 hours (or longer, with

thermocycling for aging simulation) before testing.[12]
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Shear Bond Strength Test:

The specimen is secured in a universal testing machine.

A shear load is applied to the base of the bonded cylinder at a constant crosshead speed

(e.g., 0.5 mm/min) until failure occurs.[13]

The force at failure is recorded, and the shear bond strength is calculated in megapascals

(MPa) by dividing the failure load by the bonding area.

Failure Mode Analysis:

The fractured surfaces are examined under a stereomicroscope to determine the mode of

failure (adhesive, cohesive, or mixed).[12]

Mandatory Visualization
Experimental Workflow for Zirconia Surface Treatment
and Panavia TC Cementation

Zirconia Surface Preparation Priming

Cementation with Panavia TC

Zirconia Restoration Sandblast
(30-50µm Al₂O₃ at 60-100 PSI)

Step 1
Ultrasonic Cleaning

Step 2
Air Dry

Step 3 Apply MDP-containing Primer
(e.g., CLEARFIL™ CERAMIC PRIMER PLUS)

Step 4

Air Dry

Step 5

Apply Cement to RestorationMix Panavia TC
(Paste A + Paste B)

Step 6
Seat Restoration

Step 7
Remove Excess Cement

Step 8 Cure
(Light and/or Self-Cure)

Step 9
Final Polishing

Step 10

Click to download full resolution via product page

Caption: Workflow for Zirconia Surface Treatment and Panavia TC Cementation.
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Logical Relationship between Surface Treatment and
Adhesion Mechanisms

Mechanical Retention Chemical Bonding
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Caption: Relationship between Surface Treatment and Adhesion Mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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